2-{[3-(2-fluorophenyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}quinoline

• IUPAC Name: [3-(2-fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]-quinolin-2-ylmethanone
• InChI: InChI=1S/C22H17FN4O/c23-17-7-3-2-6-15(17)21-16-13-27(12-11-19(16)25-26-21)22(28)20-10-9-14-5-1-4-8-18(14)24-20/h1-10H,11-13H2,(H,25,26)
• InChI Key: QXKMOCVWMDPNMU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NN=C2C3=CC=CC=C3F)C(=O)C4=NC5=CC=CC=C5C=C4
• Molecular Formula: C22H17FN4O
• Molecular Weight: 372.4 g/mol

Description

The compound “2-{[3-(2-fluorophenyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}quinoline” belongs to a class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond.

Synthesis Analysis

The synthesis of similar compounds, 1H-Pyrazolo[3,4-b]quinolines, has been described in various research studies. The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis.

Molecular Structure Analysis

1H-Pyrazolo[3,4-b]quinolines are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment. The parent structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available resources, similar compounds have shown various biological properties. For instance, quinoline derivatives have been found to inhibit DNA synthesis by promoting the cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.